Cas no 873225-46-8 (IKK 16)

IKK 16 structure
IKK 16 structure
Product Name:IKK 16
CAS No:873225-46-8
MF:C28H29N5OS
MW:483.627764463425
MDL:MFCD23704180
CID:1065500
PubChem ID:9549298
Update Time:2024-10-26

IKK 16 Chemical and Physical Properties

Names and Identifiers

    • [4-[(4-Benzo[b]thien-2-yl-2-pyrimidinyl)amino]phenyl][4-(1-pyrrolidinyl)-1-piperidinyl]-methanone
    • IKK-16
    • IKK-16 (IKK Inhibitor VII)
    • [4-[[4-(1-benzothiophen-2-yl)pyrimidin-2-yl]amino]phenyl]-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone
    • 4-[(4-BENZO[B]THIEN-2-YL-2-PYRIMIDINYL)AMINO]PHENYL][4-(1-PYRROLIDINYL)-1-PIPERIDINYL]-METHANONE
    • IKK 16
    • [4-[(4-Benzo[b]thien-2-yl-2-pyrimidinyl)amino]phenyl][4-(1-pyrrolidinyl)-1-piperidinyl]methanone (ACI)
    • Piperidine, 1-[4-[(4-benzo[b]thien-2-yl-2-pyrimidinyl)amino]benzoyl]-4-(1-pyrrolidinyl)- (9CI)
    • IKK Inhibitor VII
    • K 00596a
    • DA-64391
    • DTXSID80429553
    • AKOS027288951
    • AC-35921
    • 4-(1-benzothiophen-2-yl)-N-{4-[4-(pyrrolidin-1-yl)piperidine-1-carbonyl]phenyl}pyrimidin-2-amine
    • EX-A721
    • (4-(4-(benzo[b]thiophen-2-yl)pyrimidin-2-ylamino)phenyl)(4-(pyrrolidin-1-yl)piperidin-1-yl)methanone
    • [4-[[4-(1-benzothiophen-2-yl)-2-pyrimidinyl]amino]phenyl]-[4-(1-pyrrolidinyl)-1-piperidinyl]methanone
    • BRD-K14618467-003-02-6
    • IKK-16(free base)?
    • NCGC00167767-13
    • MFCD23704180
    • YJB22546
    • EN300-20322102
    • 4-(1-benzothiophen-2-yl)-N-[4-([4-pyrrolidin-1-yl-piperidin-1-yl]carbonyl)-phenyl]pyrimidin-2-amine
    • NCGC00167767-14
    • HMS3651J04
    • DA-33564
    • IKK Inhibitor
    • BDBM50175688
    • V17
    • NCGC00167767-12
    • IKK-16;IKK Inhibitor VII
    • HY-13687
    • BRD-K14618467-001-04-6
    • BRD-K14618467-003-03-4
    • AS-78218
    • 873225-46-8
    • SB19539
    • J-690374
    • CCG-269574
    • 873225-46-8 (free base)
    • NCGC00167767-01
    • K00596a
    • BCP19060
    • Q27164022
    • (4-{[4-(1-benzothiophen-2-yl)pyrimidin-2-yl]amino}phenyl)[4-(pyrrolidin-1-yl)piperidin-1-yl]methanone
    • SCHEMBL15299484
    • NCGC00167767-03
    • SW219531-1
    • HMS3229F15
    • SMR004702958
    • IKK-16(free base)
    • MLS006011189
    • CHEBI:92257
    • IKK-16 (free base)
    • GLXC-10794
    • (4-((4-(Benzo[b]thiophen-2-yl)pyrimidin-2-yl)amino)phenyl)(4-(pyrrolidin-1-yl)piperidin-1-yl)methanone
    • s2882
    • CHEMBL200027
    • IKK16
    • BRD-K14618467-003-01-8
    • CS-1282
    • MDL： MFCD23704180
    • Inchi： 1S/C28H29N5OS/c34-27(33-17-12-23(13-18-33)32-15-3-4-16-32)20-7-9-22(10-8-20)30-28-29-14-11-24(31-28)26-19-21-5-1-2-6-25(21)35-26/h1-2,5-11,14,19,23H,3-4,12-13,15-18H2,(H,29,30,31)
    • InChI Key： BWZJBXAPRCVCKQ-UHFFFAOYSA-N
    • SMILES： O=C(N1CCC(N2CCCC2)CC1)C1C=CC(NC2N=C(C3=CC4C(=CC=CC=4)S3)C=CN=2)=CC=1

Computed Properties

  • Exact Mass: 483.20928174g/mol
  • Monoisotopic Mass: 483.20928174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 89.6Ų

IKK 16 Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

IKK 16 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC9485-100 mg
IKK-16(free base)
 873225-46-8 >98%
100mg
 $450.0 2022-02-28
DC Chemicals
DC9485-250 mg
IKK-16(free base)
 873225-46-8 >98%
250mg
 $700.0 2022-02-28
DC Chemicals
DC9485-1 g
IKK-16(free base)
 873225-46-8 >98%
1g
 $1450.0 2022-02-28
MedChemExpress
HY-13687-10mM*1mLinDMSO
IKK 16
 873225-46-8 98.57%
10mM*1mLinDMSO
 ￥1100 2023-07-26
MedChemExpress
HY-13687-10mg
IKK 16
 873225-46-8 99.88%
10mg
 ￥1438 2025-04-15
MedChemExpress
HY-13687-50mg
IKK 16
 873225-46-8 99.88%
50mg
 ￥4913 2025-04-15
S e l l e c k ZHONG GUO
S2882-10mM (1mL in DMSO)
IKK-16
 873225-46-8 99.07%
10mM (1mL in DMSO)
 ¥1814.56 2023-09-15
S e l l e c k ZHONG GUO
S2882-10mg
IKK-16
 873225-46-8 99.07%
10mg
 ¥1405.59 2023-09-15
S e l l e c k ZHONG GUO
S2882-50mg
IKK-16
 873225-46-8 99.07%
50mg
 ¥5478.17 2023-09-15
TRC
B207020-10mg
[4-[(4-Benzo[b]thien-2-yl-2-pyrimidinyl)amino]phenyl][4-(1-pyrrolidinyl)-1-piperidinyl]-methanone
 873225-46-8
10mg
 $ 236.00 2023-04-19

IKK 16 Production Method

Production Method 1

5004-07-9 5004-07-9
873225-37-7 873225-37-7
873225-46-8 873225-46-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
Reference
Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK
Waelchli, Rudolf; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(1), 108-112

Production Method 2

873225-34-4 873225-34-4
873225-46-8 873225-46-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Thionyl chloride
2.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
Reference
Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK
Waelchli, Rudolf; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(1), 108-112

Production Method 3

619-45-4 619-45-4
124959-26-8 124959-26-8
873225-46-8 873225-46-8
Reaction Conditions
1.1 200 °C
2.1 Reagents: Sodium hydroxide Solvents: Water
2.2 Reagents: Thionyl chloride
3.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
Reference
Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK
Waelchli, Rudolf; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(1), 108-112

Production Method 4

3934-20-1 3934-20-1
98437-23-1 98437-23-1
873225-46-8 873225-46-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane ,  Water
2.1 200 °C
3.1 Reagents: Sodium hydroxide Solvents: Water
3.2 Reagents: Thionyl chloride
4.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
Reference
Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK
Waelchli, Rudolf; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(1), 108-112

IKK 16 Raw materials

IKK 16 Preparation Products

IKK 16 Related Literature

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